3-(3-Diethylaminopropylamino)indazole
Cat. No. B8444405
M. Wt: 246.35 g/mol
InChI Key: PAUXKWZTVHMMJP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04533731
Procedure details
To 80 ml of anhydrous N,N-dimethylformamide were added 5.0 g of 3-aminoindazole, 8.30 g of 3-bromopropyldiethylamine hydrobromide and 8.3 g of anhydrous potassium carbonate. The mixture was stirred for 24 hours at 80° C. and condensed under reduced pressure. The condensed residue was added with 100 ml of chloroform and 50 ml of water. The chloroform layer was dried over anhydrous sodium sulfate, and chloroform was removed under reduced pressure. The residue thus obtained was subjected to an alumina-column chromatography (alumina: 200 g) using chloroform as the development solvent to give 4.81 g of 3-(3-diethylaminopropylamino)indazole having the following analytical values in a yield of 52%.
Yield
52%
Identifiers
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REACTION_CXSMILES
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CN(C)C=O.[NH2:6][C:7]1[C:15]2[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=2)[NH:9][N:8]=1.Br.Br[CH2:18][CH2:19][CH2:20][N:21]([CH2:24][CH3:25])[CH2:22][CH3:23].C(=O)([O-])[O-].[K+].[K+]>C(Cl)(Cl)Cl.O>[CH2:22]([N:21]([CH2:24][CH3:25])[CH2:20][CH2:19][CH2:18][NH:6][C:7]1[C:15]2[C:10](=[CH:11][CH:12]=[CH:13][CH:14]=2)[NH:9][N:8]=1)[CH3:23] |f:2.3,4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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80 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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NC1=NNC2=CC=CC=C12
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Name
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Quantity
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8.3 g
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Type
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reactant
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Smiles
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Br.BrCCCN(CC)CC
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Name
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Quantity
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8.3 g
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|
Type
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reactant
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Step Three
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Name
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|
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Quantity
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50 mL
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|
Type
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solvent
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Smiles
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O
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C(Cl)(Cl)Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred for 24 hours at 80° C.
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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condensed under reduced pressure
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The chloroform layer was dried over anhydrous sodium sulfate, and chloroform
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CUSTOM
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Type
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CUSTOM
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|
Details
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was removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue thus obtained
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Outcomes
Product
Details
Reaction Time |
24 h |
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Name
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|
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Type
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product
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Smiles
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C(C)N(CCCNC1=NNC2=CC=CC=C12)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.81 g | |
| YIELD: PERCENTYIELD | 52% | |
| YIELD: CALCULATEDPERCENTYIELD | 64.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
